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Compound of Interest

Compound Name: 4-(2-Bromoethoxy)benzaldehyde

Cat. No.: B1266921

An In-depth Technical Guide to the Physical Properties of 4-(2-Bromoethoxy)benzaldehyde

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical and chemical properties of intermediate compounds is paramount for successful
synthesis and application. This technical guide provides a detailed overview of the core
physical properties of 4-(2-Bromoethoxy)benzaldehyde, outlines experimental protocols for
their determination, and situates the compound within a practical synthetic workflow.

Core Physical Properties

4-(2-Bromoethoxy)benzaldehyde is an aromatic organic compound that integrates a
benzaldehyde moiety with a 2-bromoethoxy substituent.[1] This structure imparts a dual
reactivity, making it a valuable intermediate in the synthesis of more complex molecules,
including pharmaceuticals and agrochemicals.[1] The presence of the bromine atom provides a
reactive site for nucleophilic substitution, while the aldehyde group can participate in a wide
range of organic reactions.[1][2] Depending on its purity and the ambient temperature, the
compound can present as a colorless to pale yellow liquid or solid.[1]

Quantitative Data Summary

The key physical properties of 4-(2-Bromoethoxy)benzaldehyde are summarized in the table
below for ease of reference and comparison.
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Property Value Source(s)
Molecular Formula C9H9Bro2 [1103114]
Molecular Weight 229.07 g/mol [3B1141[5]
Appearance CoIorI-ess to pale yellow liquid o
or solid

Melting Point 61-64 °C [6]

Boiling Point 119-132 °C at 0.4 Torr [6]
Refractive Index 1.587 [6]

N Higher solubility in organic
Solubility ) [11[2]
solvents than in water

CAS Number 52191-15-8 [1][3][6]

Experimental Protocols

The determination of the physical properties of organic compounds like 4-(2-
Bromoethoxy)benzaldehyde relies on standardized laboratory techniques. The following are
detailed methodologies for key experiments.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

e Objective: To determine the melting point range of 4-(2-Bromoethoxy)benzaldehyde.

o Apparatus: Melting point apparatus (e.g., Vernier Melt Station or similar), capillary tubes,
sample of 4-(2-Bromoethoxy)benzaldehyde.[7]

e Procedure:

o Ensure the 4-(2-Bromoethoxy)benzaldehyde sample is crystalline and dry. If it is a liquid
at room temperature, this protocol is not applicable.
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o Load a small amount of the powdered solid into a capillary tube to a depth of 2-3 mm.
o Place the capillary tube into the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 10-15 °C below the expected
melting point (61-64 °C).

o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the entire solid has turned into a clear liquid (the end of
the melting range).

Boiling Point Determination (Reduced Pressure)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. The boiling point of 4-(2-Bromoethoxy)benzaldehyde is reported under
reduced pressure to avoid decomposition at higher temperatures.

o Objective: To determine the boiling point of 4-(2-Bromoethoxy)benzaldehyde using simple
distillation under vacuum.

o Apparatus: Round-bottom flask, distillation head, condenser, receiving flask, thermometer,
vacuum source, heating mantle.[7]

e Procedure:
o Place a sample of liquid 4-(2-Bromoethoxy)benzaldehyde into a round-bottom flask.

o Assemble a simple distillation apparatus, ensuring all glass joints are properly sealed for
vacuum.[7]

o Position the thermometer bulb so that the top of the bulb is level with the bottom of the
side arm of the distillation head.[7]
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o Connect the apparatus to a vacuum pump and reduce the pressure to the desired level
(e.g., 0.4 Torr).

o Begin heating the liquid in the round-bottom flask.[7]
o Observe the temperature as the liquid begins to boil and its vapor rises.

o The temperature will stabilize as the vapor surrounds the thermometer bulb; this stable
temperature is the boiling point at that specific pressure.[7]

o Record the boiling point range and the corresponding pressure.

Solubility Assessment

Solubility is a qualitative measure of the ability of a solute to dissolve in a solvent. The principle
of "like dissolves like" is a useful guide, where polar compounds dissolve in polar solvents and
non-polar compounds in non-polar solvents.

o Objective: To qualitatively assess the solubility of 4-(2-Bromoethoxy)benzaldehyde in water
and a representative organic solvent.

o Apparatus: Test tubes, Pasteur pipettes, 4-(2-Bromoethoxy)benzaldehyde, deionized
water, and an organic solvent (e.g., dichloromethane or ethanol).

e Procedure:
o Label two test tubes, one for water and one for the organic solvent.
o Add approximately 1 mL of each solvent to the respective test tube.

o Add a small amount (e.g., 20-30 mg or 1-2 drops) of 4-(2-Bromoethoxy)benzaldehyde to
each test tube.

o Gently agitate the mixtures.

o Observe whether the compound dissolves completely, is partially soluble, or is insoluble.

[8]
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o Record the observations. 4-(2-Bromoethoxy)benzaldehyde is expected to show limited
solubility in water and good solubility in organic solvents like dichloromethane or ethanol.

[1](2]

Application in Synthesis: A Workflow Example

4-(2-Bromoethoxy)benzaldehyde is primarily utilized as a building block in organic synthesis.
The bromoethoxy group is a good leaving group in nucleophilic substitution reactions, allowing
for the introduction of various functionalities. The following diagram illustrates a general
workflow for such a reaction.

General Workflow for Nucleophilic Substitution

Click to download full resolution via product page

Caption: General workflow for a nucleophilic substitution reaction using 4-(2-
Bromoethoxy)benzaldehyde.

Conclusion

4-(2-Bromoethoxy)benzaldehyde is a versatile chemical intermediate with well-defined
physical properties. Its utility in synthetic chemistry is significant, providing a scaffold for the
creation of a diverse range of more complex molecules. The experimental protocols outlined in
this guide are fundamental to verifying the identity and purity of this compound, ensuring its
suitability for downstream applications in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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